Cas no 1426-87-5 (Benzene,1-fluoro-2,4-bis(1-methylethyl)-)

• Product Name: Benzene,1-fluoro-2,4-bis(1-methylethyl)-
• CAS No: 1426-87-5
• MF: C₁₂H₁₇F
• MW: 180.261787176132
• CID: 155637
• PubChem ID: 136995
• Update Time: 2025-04-19

Benzene,1-fluoro-2,4-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-fluoro-2,4-bis(1-methylethyl)-
• 2,4-Diisopropylfluorobenzene
• 1-fluoro-2,4-di(propan-2-yl)benzene
• DTXSID00162096
• SCHEMBL739918
• 1426-87-5

• Inchi： 1S/C12H17F/c1-8(2)10-5-6-12(13)11(7-10)9(3)4/h5-9H,1-4H3
• InChI Key： AHARHPAMHWFYLJ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(C)C)C(C)C

Computed Properties

• Exact Mass: 180.13151
• Monoisotopic Mass: 180.131429
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.3

Experimental Properties

• Density: 0.93
• Boiling Point: 194.1°Cat760mmHg
• Flash Point: 63.4°C
• Refractive Index: 1.475
• PSA: 0